N-[2-(1-methylpyrrolidin-2-yl)ethyl]bicyclo[2.2.1]heptan-2-amine

• IUPAC Name: N-[2-(1-methylpyrrolidin-2-yl)ethyl]bicyclo[2.2.1]heptan-2-amine
• InChI: InChI=1S/C14H26N2/c1-16-8-2-3-13(16)6-7-15-14-10-11-4-5-12(14)9-11/h11-15H,2-10H2,1H3
• InChI Key: HTGVPRBEUIGJSV-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC1CCNC2CC3CCC2C3
• Molecular Formula: C14H26N2
• Molecular Weight: 222.37 g/mol

Description

N-[2-(1-methylpyrrolidin-2-yl)ethyl]bicyclo[2.2.1]heptan-2-amine is a compound that has garnered interest in the fields of medicinal chemistry and pharmacology. This compound is known for its unique structure, which combines a bicyclic heptane ring with a pyrrolidine moiety. It has shown potential in various scientific applications, particularly as an NMDA receptor antagonist, which makes it a candidate for the treatment of neurodegenerative disorders .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(1-methylpyrrolidin-2-yl)ethyl]bicyclo[2.2.1]heptan-2-amine typically involves the following steps:

Formation of the Bicyclic Heptane Ring: The bicyclo[2.2.1]heptane structure can be synthesized through a Diels-Alder reaction between cyclopentadiene and an appropriate dienophile.

Introduction of the Pyrrolidine Moiety: The pyrrolidine ring can be introduced via a nucleophilic substitution reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and purity. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the final product in its pure form .

Chemical Reactions Analysis

Types of Reactions

N-[2-(1-methylpyrrolidin-2-yl)ethyl]bicyclo[2.2.1]heptan-2-amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide to introduce functional groups such as ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using hydrogenation catalysts like palladium on carbon to reduce double bonds or other reducible groups.

Substitution: Nucleophilic substitution reactions can introduce different substituents on the bicyclic or pyrrolidine rings.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄), Chromium trioxide (CrO₃)

Reduction: Palladium on carbon (Pd/C), Sodium borohydride (NaBH₄)

Substitution: Alkyl halides, Nucleophiles like amines or thiols

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield ketones or carboxylic acids, while reduction can produce saturated hydrocarbons .

Scientific Research Applications

N-[2-(1-methylpyrrolidin-2-yl)ethyl]bicyclo[2.2.1]heptan-2-amine has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its interactions with biological receptors, particularly NMDA receptors.

Medicine: Potential therapeutic agent for neurodegenerative disorders due to its NMDA receptor antagonistic properties.

Industry: Utilized in the development of new pharmaceuticals and chemical intermediates

Mechanism of Action

The compound exerts its effects primarily through antagonism of NMDA receptors. NMDA receptors are ionotropic glutamate receptors that play a crucial role in synaptic plasticity and memory function. By binding to the phencyclidine (PCP) site on these receptors, N-[2-(1-methylpyrrolidin-2-yl)ethyl]bicyclo[2.2.1]heptan-2-amine inhibits the flow of calcium ions, thereby modulating neuronal excitability and preventing excitotoxicity .

Comparison with Similar Compounds

Similar Compounds

Memantine: Another NMDA receptor antagonist used in the treatment of Alzheimer’s disease.

Ketamine: Known for its anesthetic and antidepressant properties, also acts on NMDA receptors.

2-Phenyl-N-(2-(piperidin-1-yl)ethyl)bicyclo[2.2.1]heptan-2-amine: A similar compound with comparable NMDA receptor antagonistic properties

Uniqueness

N-[2-(1-methylpyrrolidin-2-yl)ethyl]bicyclo[2.2.1]heptan-2-amine is unique due to its specific structural combination of a bicyclic heptane ring and a pyrrolidine moiety. This structure imparts distinct pharmacokinetic and pharmacodynamic properties, making it a valuable compound for further research and development .